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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the experimental setup and protocols for the

generation of high-power, broadband terahertz (THz) radiation using the organic crystal 4-N,N-

dimethylamino-4'-N'-methyl-stilbazolium 2,4,6-trimethylbenzenesulfonate (DSTMS). DSTMS is

a highly efficient nonlinear optical crystal for THz generation via optical rectification of

femtosecond laser pulses.

Principle of THz Generation in DSTMS
Terahertz generation in DSTMS is based on the principle of optical rectification (OR), a second-

order nonlinear optical process. When an intense, ultrashort laser pulse propagates through a

non-centrosymmetric crystal like DSTMS, it induces a nonlinear polarization that follows the

envelope of the laser pulse intensity. This time-varying polarization acts as a source of

electromagnetic radiation in the THz frequency range. The efficiency of this process is critically

dependent on the phase matching between the group velocity of the optical pump pulse and

the phase velocity of the generated THz wave. DSTMS exhibits favorable phase-matching

properties when pumped by lasers in the near-infrared range, typically between 1200 nm and

1700 nm.[1] However, efficient generation has also been demonstrated with pump wavelengths

around 1030 nm.[1]
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The following table summarizes key experimental parameters and the resulting THz generation

performance from various studies utilizing DSTMS crystals. This data allows for a comparative

analysis of different pump laser systems and their impact on the generated THz output.

Pump Laser

Parameter
Cr:forsterite Laser

Optical Parametric

Chirped Pulse

Amplifier (OPCPA)

Yb-doped Laser

Wavelength 1.25 µm[2]
~1.3-1.5 µm (Optimal)

[3]
1030 nm[1]

Pulse Duration 100 fs[2] 137 fs[3] 90 fs[1]

Pulse Energy Up to 30 mJ[2] 10 mJ[3]

Not Specified, Peak

Power: 2.04 x 10¹⁰

W/cm²[1]

Repetition Rate 10 Hz[4] Not Specified Not Specified

DSTMS Crystal

Thickness
440 ± 5 µm[5] 420 µm[3] 0.42 mm[1]

Generated THz Pulse

Energy

Up to 270 µJ (in

OH1), Hundreds of µJ

in DSTMS[2]

175 µJ[3] 0.4 µJ[1]

Peak THz Electric

Field
Up to 18 MV/cm[2] ~17 MV/cm[3] 236 kV/cm[1]

THz Spectrum

Bandwidth
0.1 - 8 THz[2] 0.1 - 4.5 THz[3] 0.1 - 6 THz[1]

Optical-to-THz

Conversion Efficiency
> 3%[2]

Not specified, but

high[3]
0.22%[1]

Experimental Setup and Protocol
This section outlines a generalized protocol for establishing a THz generation setup using a

DSTMS crystal. The specific parameters should be adjusted based on the available laser

system and experimental goals.
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Core Components
Femtosecond Laser System: A high-power, ultrashort pulse laser system, such as a

Cr:forsterite laser, an OPCPA, or a Yb-doped laser system.

Optical Components: Beam splitters, mirrors, lenses, variable neutral density filters, and

waveplates for beam steering, power control, and polarization management.

DSTMS Crystal: A high-quality, polished DSTMS crystal of appropriate thickness (typically a

few hundred micrometers).

THz Filtering: A high-density polyethylene (HDPE) filter or a high-resistance silicon wafer to

block the residual pump beam and transmit the generated THz radiation.[3]

THz Detection System: An electro-optic (EO) sampling setup is commonly used for the

characterization of the THz electric field. This typically includes a ZnTe or GaP crystal, a

quarter-wave plate, a Wollaston polarizer, and a set of balanced photodiodes.

THz Power/Energy Meter: A calibrated THz detector (e.g., Golay cell or pyroelectric detector)

for measuring the average power or pulse energy of the generated THz beam.

Experimental Workflow Diagram
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Data Acquisition

fs Laser Source Beam Steering & Power Control Beam Splitter (90/10) Focusing Lens
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Caption: Experimental workflow for THz generation and detection using a DSTMS crystal.
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Step-by-Step Protocol
Laser Preparation and Beam Splitting:

Ensure the femtosecond laser system is operating at the desired parameters (wavelength,

pulse duration, energy, and repetition rate).

Use a beam splitter to divide the laser output into a strong pump beam (typically 90% of

the energy) for THz generation and a weaker probe beam (10%) for EO sampling.

Pump Beam Path and Focusing:

Direct the pump beam towards the DSTMS crystal.

Use a lens to focus the pump beam onto the DSTMS crystal. The spot size should be

optimized to achieve high pump fluence without damaging the crystal.

THz Generation and Filtering:

Position the DSTMS crystal at the focus of the pump beam. The crystal orientation should

be optimized for maximum THz generation.

The generated THz pulse will co-propagate with the residual pump beam.

Place an HDPE filter after the DSTMS crystal to block the residual near-infrared pump

beam while transmitting the THz radiation.[3]

THz Beam Collimation and Focusing:

Use a pair of off-axis parabolic mirrors to first collimate the diverging THz beam and then

focus it onto the EO detection crystal. Parabolic mirrors are used to avoid chromatic

aberrations in the broadband THz pulse.

Electro-Optic (EO) Sampling Detection:

The probe beam is time-delayed with respect to the THz pulse using a delay stage.
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The THz pulse and the time-delayed probe pulse are spatially overlapped in an EO crystal

(e.g., ZnTe).

The electric field of the THz pulse induces a transient birefringence in the EO crystal,

which alters the polarization of the probe beam.

This polarization change is measured using a quarter-wave plate, a Wollaston polarizer,

and a set of balanced photodiodes.

By varying the time delay between the THz pulse and the probe pulse, the temporal

waveform of the THz electric field can be reconstructed.

Data Acquisition and Analysis:

The signal from the balanced photodiodes is sent to a data acquisition system.

The THz waveform is recorded as a function of the delay stage position.

A Fourier transform of the time-domain waveform yields the THz frequency spectrum.

Key Considerations and Best Practices
Crystal Damage Threshold: Organic crystals like DSTMS have a lower damage threshold

compared to inorganic crystals.[6] Careful control of the pump fluence is crucial to prevent

crystal damage.

Phase Matching: The efficiency of THz generation is highly dependent on the phase

matching between the pump and THz waves. The optimal pump wavelength for DSTMS is in

the range of 1.3-1.5 µm.[3]

Crystal Thickness: The choice of crystal thickness is a trade-off between interaction length

and THz absorption. Thinner crystals are generally better for generating broader THz

bandwidths.[1]

Purging: Water vapor in the ambient air has strong absorption lines in the THz frequency

range. For accurate spectroscopic measurements, it is advisable to purge the THz beam

path with dry air or nitrogen.
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Conclusion
DSTMS is a versatile and highly efficient organic crystal for the generation of high-power,

broadband THz pulses. By carefully selecting the pump laser source and optimizing the

experimental parameters, it is possible to generate THz radiation with high pulse energies and

peak electric fields, opening up new possibilities for research in nonlinear THz spectroscopy,

materials science, and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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